Cas no 1156111-10-2 (3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-1λ?-thiolane-1,1-dione)

• Product Name: 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-1λ?-thiolane-1,1-dione
• CAS No: 1156111-10-2
• MF: C₉H₁₅N₃O₂S
• MW: 229.299300432205
• CID: 1088282
• PubChem ID: 43420054
• Update Time: 2025-05-30

3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-1λ?-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-Amino-3,5-dimethyl-1H-pyrazol-1-yl)tetrahydrothiophene 1,1-dioxide
• 1-(1,1-dioxothiolan-3-yl)-3,5-dimethylpyrazol-4-amine
• 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-1λ?-thiolane-1,1-dione
• MFCD11058207
• AKOS016047592
• CS-0441507
• F1958-0054
• 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione
• Z431509960
• 3-(4-AMINO-3,5-DIMETHYLPYRAZOL-1-YL)-1??-THIOLANE-1,1-DIONE
• AKOS002676414
• 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-1lambda-thiolane-1,1-dione
• 1-(1,1-dioxidotetrahydro-3-thienyl)-3,5-dimethyl-1H-pyrazol-4-amine
• EN300-91828
• 3-(4-Amino-3,5-dimethyl-1H-pyrazol-1-yl)tetrahydrothiophene1,1-dioxide
• 1156111-10-2
• BS-40307

• MDL： MFCD11058207
• Inchi： 1S/C9H15N3O2S/c1-6-9(10)7(2)12(11-6)8-3-4-15(13,14)5-8/h8H,3-5,10H2,1-2H3
• InChI Key： VPEGENXFGPYIAK-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N1C(C)=C(C(C)=N1)N)(=O)=O

Computed Properties

• Exact Mass: 229.08849790g/mol
• Monoisotopic Mass: 229.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 499.0±45.0 °C at 760 mmHg
• Flash Point: 255.6±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-1λ?-thiolane-1,1-dione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-1λ?-thiolane-1,1-dione

3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-1λ?-thiolane-1,1-dione: A Comprehensive Overview

The compound 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-1λ?-thiolane-1,1-dione, identified by the CAS number CAS No. 1156111-10-2, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiolane diones, which are known for their unique structural properties and reactivity. The molecule features a pyrazole ring substituted with amino and dimethyl groups, which contributes to its distinctive electronic and steric characteristics.

Recent studies have highlighted the importance of thiolane diones in the development of advanced materials and drug delivery systems. The pyrazole ring in this compound plays a crucial role in its reactivity and selectivity, making it a valuable building block in organic synthesis. Researchers have explored its use in the synthesis of bioactive compounds, where its ability to form stable complexes with metal ions has proven advantageous.

The synthesis of 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-thiolane dione involves a multi-step process that typically includes the formation of the pyrazole ring followed by cyclization to form the thiolane dione structure. This process requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

In terms of applications, this compound has shown promise in the field of catalysis. Its ability to act as a ligand in transition metal complexes has led to its use in asymmetric catalysis and enantioselective reactions. Additionally, its role as an intermediate in the synthesis of more complex molecules has been well-documented in recent literature.

The structural versatility of CAS No. 11561